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Compound of Interest

Compound Name: Ferrous carbonate

Cat. No.: B036915

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of the mineral siderite (FeCOs). The information is presented to support research,
scientific analysis, and potential applications in various fields, including drug development
where mineral-based materials are of interest. This document includes quantitative data,
detailed experimental protocols for property determination, and visualizations to illustrate key
concepts.

Physical Properties of Siderite

Siderite is a member of the calcite group of carbonate minerals and exhibits a range of physical
properties that are crucial for its identification and characterization.[1] A summary of these

properties is presented in the table below, followed by detailed experimental protocols for their
determination.

Quantitative Physical Data
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Property Value Notes
Chemical Formula FeCOs Iron (II) Carbonate[2][3][4][5][6]
) Hexagonal scalenohedral
Crystal System Trigonal
class (3 2/m)[2][3]
Space Group R-3c [2]
Mohs Hardness 35-45 [21I51[71181°1[1.0]

Specific Gravity 3.83 - 3.96 g/lcm?3 215171181911 10]
cl Perfect, rhombohedral on BB
eavage
J {1011}

Fracture Conchoidal to uneven [21[31[71[9]

Luster Vitreous, silky, pearly, or dull [21[31151[71[12]

Streak White [2][31[5]9]11.0]
Yellowish-brown to greyish-

Color brown, pale yellow, green, red,  [2][3][5][7][13]
black; rarely colorless

Diaphaneity Transparent to opaque [B151I81[12][13]

Refractive Index

nw =1.875, ne = 1.633

Uniaxial (-)[2][8][14]

Birefringence

0 =0.242

[2]1(8][12]

Experimental Protocols for Physical Property

Determination

Objective: To determine the relative hardness of a siderite specimen by comparing its

resistance to scratching against a set of standard minerals.

Materials:

» Siderite specimen with a smooth, clean surface.
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» Mohs hardness scale kit (containing talc, gypsum, calcite, fluorite, apatite, orthoclase, quartz,
topaz, corundum, and diamond).

o Common objects for field testing (fingernail, copper penny, steel nail).[5][12][15]
Procedure:
e Select a fresh, unscratched surface on the siderite specimen.

o Attempt to scratch the surface of the siderite with a mineral of known hardness from the
Mohs scale, starting with a softer mineral like fluorite (hardness 4).

o Press the standard mineral firmly against the siderite and drag it across the surface.

» Observe the result. If a scratch is produced, the siderite is softer than the standard mineral. If
no scratch is produced, the siderite is harder.

« If the softer mineral did not scratch the siderite, repeat the test with the next harder mineral
in the scale (e.g., apatite, hardness 5).

o Continue this process until a mineral is found that scratches the siderite. The hardness of the
siderite lies between the hardness of the last mineral that did not scratch it and the first
mineral that did.

o Confirm the scratch by rubbing it with a finger to ensure it is not just a powder trail.[12]

Objective: To determine the specific gravity of a siderite sample using a pycnometer.

Materials:

Siderite sample, powdered.

Pycnometer (a glass flask with a precise volume).

Analytical balance.

Distilled water.
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e Vacuum desiccator (optional, for removing trapped air).
Procedure:
o Clean and dry the pycnometer and weigh it empty (W_empty).

e Place a known mass of the powdered siderite sample into the pycnometer and weigh it
(W_sample).

 Fill the pycnometer with distilled water, taking care to remove any air bubbles. A vacuum
desiccator can be used for this purpose.

« Fill the pycnometer to its calibrated volume and weigh it with the sample and water
(W_sample+water).

o Empty and clean the pycnometer, then fill it with distilled water only to its calibrated volume
and weigh it (W_water).

e The specific gravity (SG) is calculated using the following formula: SG = (W_sample -
W_empty) / [(W_water - W_empty) - (W_sample+water - W_sample)]

Objective: To determine the color of siderite in its powdered form.

Procedure:

Obtain a streak plate (unglazed porcelain).

Select a corner or edge of the siderite specimen.

Firmly drag the siderite across the streak plate to create a line of powder.

Observe the color of the powdered streak on the plate. For siderite, this will be white.[2][3][5]
[91[10]

Objective: To observe the characteristic cleavage of siderite.

Procedure:
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» Examine a siderite specimen for the presence of flat, reflective surfaces.

« If the specimen is already fractured, observe the angles at which these flat surfaces
intersect. Siderite has perfect rhombohedral cleavage, meaning it breaks along three planes
that are not at 90-degree angles, forming rhombohedrons.[2][3][7][8][9][11]

 In a laboratory setting, a small sample can be carefully broken with a hammer to observe the
fresh cleavage surfaces. Safety glasses should be worn.

Chemical Properties of Siderite

Siderite's chemical behavior is primarily dictated by its composition as an iron (ll) carbonate. It
IS a member of an isomorphous series with other carbonate minerals where the iron can be
substituted by other divalent cations.

Chemical Composition and Stoichiometry

The ideal chemical formula for siderite is FeCOs.[2][3][4][5][6] By weight, this corresponds to
48.2% iron, 10.4% carbon, and 41.4% oxygen. It is often expressed in terms of oxides as
62.01% FeO and 37.99% CO2.[3][13]

Siderite forms solid solution series with magnesite (MgCOs) and rhodochrosite (MnCOs), where
magnesium and manganese can substitute for iron in the crystal lattice.[2][4][16] Calcium may
also be present as an impurity.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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